Cas no 90047-69-1 (Benzenemethanol,3-methoxy-4-(phenylmethoxy)-a-(trichloromethyl)-)

Benzenemethanol,3-methoxy-4-(phenylmethoxy)-a-(trichloromethyl)- structure
90047-69-1 structure
Product Name:Benzenemethanol,3-methoxy-4-(phenylmethoxy)-a-(trichloromethyl)-
CAS No:90047-69-1
MF:C16H15Cl3O3
MW:361.647502183914
CID:818409
PubChem ID:190116
Update Time:2025-04-19

Benzenemethanol,3-methoxy-4-(phenylmethoxy)-a-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,3-methoxy-4-(phenylmethoxy)-a-(trichloromethyl)-
    • 2,2,2-trichloro-1-(3-methoxy-4-phenylmethoxyphenyl)ethanol
    • Benzenemethanol, 3-methoxy-4-(phenylmethoxy)-alpha-(trichloromethyl)-
    • 90047-69-1
    • DTXSID401009118
    • 1-[4-(Benzyloxy)-3-methoxyphenyl]-2,2,2-trichloroethan-1-ol
    • Inchi: 1S/C16H15Cl3O3/c1-21-14-9-12(15(20)16(17,18)19)7-8-13(14)22-10-11-5-3-2-4-6-11/h2-9,15,20H,10H2,1H3
    • InChI Key: QEBRHDUGYVRVSC-UHFFFAOYSA-N
    • SMILES: ClC(C(C1C=CC(=C(C=1)OC)OCC1C=CC=CC=1)O)(Cl)Cl

Computed Properties

  • Exact Mass: 360.009
  • Monoisotopic Mass: 360.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • Density: 1.372
  • Boiling Point: 467.1°Cat760mmHg
  • Flash Point: 236.3°C
  • Refractive Index: 1.596

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